(Z)-3-(6-bromo-2H-chromen-3-yl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide

• IUPAC Name: (Z)-3-(6-bromo-2H-chromen-3-yl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C22H19BrN2O2/c1-13-6-14(2)21(15(3)7-13)25-22(26)18(11-24)9-16-8-17-10-19(23)4-5-20(17)27-12-16/h4-10H,12H2,1-3H3,(H,25,26)/b18-9-
• InChI Key: FUAKLBHYHGHQKY-NVMNQCDNSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=CC2=CC3=C(C=CC(=C3)Br)OC2)C#N)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)NC(=O)/C(=C\C2=CC3=C(C=CC(=C3)Br)OC2)/C#N)C
• Molecular Formula: C22H19BrN2O2
• Molecular Weight: 423.3 g/mol
• CAS No.: 1198065-64-3

Description

(Z)-3-(6-bromo-2H-chromen-3-yl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in pain sensation and thermoregulation.

Scientific Research Applications

Structural Analogues and Synthesis Methods

(Z)-3-(6-bromo-2H-chromen-3-yl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide, and compounds with similar structures, have been explored in various scientific research areas. Here are some key findings related to their applications and synthesis methods:

• Analogues as Tyrosine Kinase Inhibitors : Analogs of A77 1726, the active metabolite of the immunosuppressive drug leflunomide, which include structures similar to this compound, have been identified to act in part by inhibiting the tyrosine kinase epidermal growth factor receptor (EGFR) (Ghosh, Zheng, & Uckun, 1999).

• Microwave-Assisted Cyclization : Aryl 2-bromobenzoates and aryl 2-bromocyclohex-1-enecarboxylates have been cyclized by microwave irradiation to give corresponding chromene derivatives, indicating a synthesis route that may be relevant for compounds such as this compound (Dao et al., 2018).

• Construction of Cephalotaxine Skeleton : The cyclization of certain enamides has been applied for the concise construction of a cephalotaxine skeleton, demonstrating the potential for complex molecular architecture building relevant to the synthesis and study of this compound analogs (Taniguchi et al., 2005).

• Palladium Catalyzed Cyclization Reactions : Spirocyclic compounds have been synthesized through palladium catalyzed cyclization reactions of enamides derived from o-iodobenzoic acid and Z-3-bromoacrylic acid, which could be an approach for synthesizing structures related to this compound (Grigg et al., 1989).